Cas no 2171458-44-7 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-3-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-3-carboxylic acid
• CAS No: 2171458-44-7
• MF: C₂₅H₂₈N₂O₆
• MW: 452.499627113342
• CID: 5771163
• PubChem ID: 165514155
• Update Time: 2025-06-08

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171458-44-7
• EN300-1501116
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2-methylmorpholine-3-carboxylic acid
• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-3-carboxylic acid

• Inchi： 1S/C25H28N2O6/c1-16-23(24(29)30)27(13-14-32-16)22(28)11-6-12-26-25(31)33-15-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,16,21,23H,6,11-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： KJKPMQQGYUQXHX-UHFFFAOYSA-N
• SMILES： O1CCN(C(CCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1C

Computed Properties

• Exact Mass: 452.19473662g/mol
• Monoisotopic Mass: 452.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-3-carboxylic acid

Introduction to 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-3-carboxylic acid (CAS No. 2171458-44-7)

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-3-carboxylic acid, identified by its CAS number 2171458-44-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety, a methoxycarbonyl group, and a butanoyl moiety linked to a morpholine ring. The presence of these functional groups not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The structural complexity of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-3-carboxylic acid makes it a promising candidate for further investigation in various biological assays. Recent studies have highlighted the potential of such molecules in modulating biological pathways associated with inflammation, neurodegeneration, and cancer. The fluorene group, known for its stability and fluorescence properties, can serve as a useful tool for imaging and tracking biological processes in vitro and in vivo. Additionally, the methoxycarbonyl group enhances the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications.

In the realm of drug development, the incorporation of amino and carboxylic acid functionalities into a single molecule allows for multiple points of interaction with biological targets. This dual functionality has been exploited in the design of protease inhibitors, which are critical in treating various diseases, including cancer and infectious disorders. The butanoyl moiety further contributes to the compound's ability to interact with biological targets by providing additional binding sites. The 2-methylmorpholine ring enhances the compound's metabolic stability, reducing the likelihood of rapid degradation in vivo.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of complex molecules like 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-methylmorpholine-3-carboxylic acid with remarkable accuracy. These computational models have been instrumental in identifying potential lead compounds for further optimization. For instance, molecular docking studies have revealed that this compound can bind effectively to several protein targets involved in cancer progression. This finding has spurred interest in exploring its potential as an anticancer agent.

The morpholine ring in 4-4-(...)-2-methylmorpholine is particularly noteworthy due to its role as a bioisostere for piperazine rings, which are commonly found in many drugs. Morpholine derivatives are known for their ability to enhance drug bioavailability and reduce toxicity. The presence of this ring in 2171458-44-7 suggests that it may exhibit similar advantages when developed into a therapeutic agent. Furthermore, the combination of fluorene and morpholine moieties provides a unique structural scaffold that could be exploited for designing novel drug candidates with improved pharmacological profiles.

One of the most exciting aspects of 4-(...)-2-methylmorpholine derivatives is their potential application in targeted therapy. By modifying specific functional groups within the molecule, researchers can fine-tune its interactions with biological targets, leading to increased efficacy and reduced side effects. For example, recent studies have shown that fluorinated derivatives can enhance tumor-specific delivery by exploiting differences in tumor blood flow and permeability compared to normal tissues. This concept has been successfully applied in several anticancer drugs, suggesting that 2171458-44-7 could be developed into a targeted therapeutic agent.

The synthesis of 4-(...) carboxylic acid derivatives presents both challenges and opportunities for chemists. The complex stereochemistry of this molecule requires careful planning to ensure high yields and purity. However, modern synthetic techniques, such as asymmetric catalysis and flow chemistry, have made it possible to overcome many of these challenges. These advancements have not only improved the efficiency of synthesis but also allowed for the rapid production of large quantities of material for preclinical studies.

In conclusion, 2171458 - 44 - 7 represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases. As our understanding of biological pathways continues to expand, 4 - 4 - ( ... ) - 2 - methylmorpholine - 3 - carboxylic acid derivatives like this one will play an increasingly important role in developing next-generation therapeutics.